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Compound of Interest

Compound Name: Diallyltin dibromide

CAS No.: 17381-88-3

Cat. No.: B103391

Get Quote

This technical guide provides a detailed analysis of the spectroscopic data for diallyltin
dibromide ((CH₂=CHCH₂)₂SnBr₂), a key organotin reagent. Designed for researchers,

scientists, and professionals in drug development and organometallic chemistry, this document

offers an in-depth exploration of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) characteristics. The interpretation of this data is crucial for confirming

the structure, purity, and reactivity of this compound in various synthetic applications.

Molecular Structure and Spectroscopic Overview
Diallyltin dibromide is a tetravalent organotin compound featuring a central tin atom bonded

to two allyl groups and two bromine atoms. This structure dictates its characteristic

spectroscopic signature. The allyl groups provide a rich source of information in ¹H and ¹³C

NMR, while the tin atom, with its magnetically active isotopes (¹¹⁷Sn and ¹¹⁹Sn), offers unique

insights through ¹¹⁹Sn NMR. Infrared spectroscopy helps to identify key functional groups, and

mass spectrometry provides information on the molecular weight and fragmentation patterns.

Figure 1: Molecular Structure of Diallyltin Dibromide.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone for the structural elucidation of diallyltin dibromide. The

analysis of ¹H, ¹³C, and ¹¹⁹Sn NMR spectra provides a complete picture of the molecule's

connectivity and electronic environment.

¹H NMR Spectroscopy
The proton NMR spectrum of diallyltin dibromide is characterized by the distinct signals of the

allyl protons. The chemical shifts and coupling patterns are influenced by the electronegativity

of the tin and bromine atoms. Partial ¹H-NMR spectra from in-situ reaction monitoring have

identified the characteristic signals of diallyltin dibromide.[1]

Experimental Protocol (Predicted): A sample of diallyltin dibromide is dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃), and the spectrum is recorded on a 300 or

400 MHz NMR spectrometer. Tetramethylsilane (TMS) is used as an internal standard (δ 0.00

ppm).

Data Interpretation:

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling
Constants (J, Hz)

Sn-CH₂-CH=CH₂ (Hα) 2.5 - 2.8 d ~8

Sn-CH₂-CH=CH₂ (Hβ) 5.8 - 6.2 m -

Sn-CH₂-CH=CH₂ (Hγ) 4.8 - 5.2 m -

Hα (Sn-CH₂): These protons are adjacent to the tin atom, which results in a downfield shift

compared to a typical allylic proton. The signal appears as a doublet due to coupling with the

adjacent vinyl proton (Hβ). Satellites arising from coupling to ¹¹⁷Sn and ¹¹⁹Sn isotopes are

also expected.

Hβ (-CH=): This proton, being part of the double bond and coupled to three other protons

(Hα and Hγ), will appear as a complex multiplet.
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Hγ (=CH₂): The terminal vinyl protons are diastereotopic and will appear as two separate

multiplets, coupled to Hβ.

¹H NMR Interpretation Workflow

Acquire Spectrum in CDCl₃ Identify Allyl Spin System Assign Hα, Hβ, Hγ Signals Analyze Coupling Patterns Observe Tin Satellites Confirm Structure

Click to download full resolution via product page

Figure 2: Workflow for ¹H NMR analysis of diallyltin dibromide.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The

chemical shifts are influenced by the proximity to the electropositive tin atom.

Experimental Protocol (Predicted): The ¹³C NMR spectrum is typically acquired at 75 or 100

MHz using a proton-decoupled pulse sequence. The sample is dissolved in CDCl₃.

Data Interpretation:

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Sn-CH₂-CH=CH₂ (Cα) 25 - 30

Sn-CH₂-CH=CH₂ (Cβ) 135 - 140

Sn-CH₂-CH=CH₂ (Cγ) 115 - 120

Cα (Sn-CH₂): This carbon, directly attached to tin, is shielded compared to the vinyl carbons

and appears in the upfield region.

Cβ (-CH=): The internal vinyl carbon is deshielded and appears further downfield.

Cγ (=CH₂): The terminal vinyl carbon appears at a chemical shift typical for sp² hybridized

carbons.
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¹¹⁹Sn NMR Spectroscopy
¹¹⁹Sn NMR is a powerful tool for characterizing organotin compounds, as the chemical shift is

highly sensitive to the coordination number and the nature of the substituents on the tin atom.

[2][3]

Experimental Protocol (Predicted): The ¹¹⁹Sn NMR spectrum is recorded on a multinuclear

NMR spectrometer. Tetramethyltin (SnMe₄) is commonly used as an external reference (δ 0.00

ppm).[2]

Data Interpretation:

The ¹¹⁹Sn chemical shift for diallyltin dibromide is expected to be in the range of +50 to +100

ppm. This is based on the general trend that the ¹¹⁹Sn resonance shifts to higher frequency

(downfield) with increasing electronegativity of the halogen substituents. For comparison,

dialkyltin dichlorides typically resonate in a similar range.[3] The coordination of solvent

molecules can also influence the chemical shift.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the characteristic vibrational frequencies of the functional

groups present in diallyltin dibromide.

Experimental Protocol (Predicted): The IR spectrum can be obtained using a Fourier Transform

Infrared (FTIR) spectrometer. The sample can be analyzed as a neat liquid between salt plates

(KBr or NaCl) or as a solution in a suitable solvent.

Data Interpretation:
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Vibrational Mode
Predicted Wavenumber
(cm⁻¹)

Intensity

C-H stretch (sp²) 3080 - 3010 Medium

C-H stretch (sp³) 2960 - 2850 Medium

C=C stretch 1640 - 1620 Medium

CH₂ scissoring 1465 - 1450 Medium

C-H bend (vinyl) 990 and 910 Strong

Sn-C stretch 520 - 480 Medium-Strong

Sn-Br stretch Below 400 Strong

The presence of the allyl group is confirmed by the C=C and vinyl C-H stretching and bending

vibrations. The Sn-C and Sn-Br stretching frequencies are found in the far-IR region and are

characteristic of organotin halides.[4]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and isotopic distribution of

diallyltin dibromide, and its fragmentation pattern can further confirm the structure.

Experimental Protocol (Predicted): A mass spectrum can be obtained using an electron

ionization (EI) or electrospray ionization (ESI) source. High-resolution mass spectrometry

(HRMS) would provide the exact mass, confirming the elemental composition.

Data Interpretation:

The mass spectrum of diallyltin dibromide will show a characteristic isotopic pattern for the

molecular ion [M]⁺ due to the multiple isotopes of tin and bromine. Tin has ten stable isotopes,

with ¹²⁰Sn being the most abundant, and bromine has two isotopes (⁷⁹Br and ⁸¹Br) in an almost

1:1 ratio. This complex isotopic distribution leads to a distinctive cluster of peaks for the

molecular ion and any tin- and bromine-containing fragments.

Predicted Fragmentation Pattern:
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[M]⁺: The molecular ion peak cluster.

[M - Br]⁺: Loss of a bromine atom.

[M - C₃H₅]⁺: Loss of an allyl radical.

[Sn(C₃H₅)Br]⁺: A prominent fragment.

[SnBr]⁺: Tin monobromide fragment.

[Sn]⁺: Tin ion.

[(C₃H₅)₂SnBr₂]⁺˙
(Molecular Ion)

[(C₃H₅)₂SnBr]⁺

- Br•
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Figure 3: Predicted mass spectrometry fragmentation pathway for diallyltin dibromide.

Conclusion
The spectroscopic analysis of diallyltin dibromide provides a comprehensive understanding

of its molecular structure. The combination of ¹H, ¹³C, and ¹¹⁹Sn NMR, IR, and MS data offers a
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self-validating system for the characterization of this important organotin compound. While a

complete set of experimentally derived data from a single source is not readily available, the

predicted spectroscopic features based on analogous compounds and fundamental principles

provide a robust framework for its identification and quality control in research and

development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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